Cas no 67337-73-9 (5-Isobutylimidazolidine-2,4-dione)

• Product Name: 5-Isobutylimidazolidine-2,4-dione
• CAS No: 67337-73-9
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD00238853
• CID: 889428
• Update Time: 2025-06-14

5-Isobutylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-Isobutylimidazolidine-2,4-dione
• 5-(2-methylpropyl)imidazolidine-2,4-dione
• 5-Isobutylhydantoin
• 5-ISOBUTYL-IMIDAZOLIDINE-2,4-DIONE
• 2,4-Imidazolidinedione, 5-(2-methylpropyl)-
• DL-5-Isobutylhydantoin
• (+-)-5-Isobutylhydantoin
• 5-i-butylhydantoin
• Maybridge1_003881
• 5-(2-Methylpropyl)-2,4-imidazolidinedione
• Oprea1_493070
• HMS552I09
• WLRZLHCGXUHRIG-UHFFFAOYSA-N
• 5-Isobutyl-2,4-imidazoli

• MDL： MFCD00238853
• Inchi： 1S/C7H12N2O2/c1-4(2)3-5-6(10)9-7(11)8-5/h4-5H,3H2,1-2H3,(H2,8,9,10,11)
• InChI Key： WLRZLHCGXUHRIG-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C)C)NC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: 1.1832 (rough estimate)
• Melting Point: 208°C
• Boiling Point: 280.42°C (rough estimate)
• Refractive Index: 1.4880 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 5-Isobutylimidazolidine-2,4-dione

Comprehensive Overview of 5-Isobutylimidazolidine-2,4-dione (CAS No. 67337-73-9): Properties, Applications, and Industry Insights

5-Isobutylimidazolidine-2,4-dione, identified by its CAS number 67337-73-9, is a specialized organic compound belonging to the imidazolidine-dione family. This heterocyclic structure features a unique combination of functional groups, making it a subject of interest in pharmaceutical research, agrochemical formulations, and specialty chemical synthesis. The compound's molecular formula, C₇H₁₂N₂O₂, reveals its balanced hydrophilicity-lipophilicity profile, which contributes to its versatile applications.

Recent advancements in green chemistry have spurred renewed interest in derivatives like 5-Isobutylimidazolidine-2,4-dione, particularly for their potential as biodegradable intermediates in sustainable manufacturing processes. Industry reports indicate growing demand for such compounds in cosmetic stabilizers and controlled-release formulations, aligning with global trends toward eco-friendly product development. The compound's thermal stability (decomposition point >200°C) and moderate water solubility (approximately 3.2 g/L at 25°C) make it suitable for various industrial applications.

From a synthetic chemistry perspective, 67337-73-9 demonstrates remarkable reactivity at the N-1 and N-3 positions of its hydantoin core. This characteristic enables its use as a multifunctional building block in medicinal chemistry, where researchers frequently employ it to construct heterocyclic pharmacophores. Patent analyses reveal its incorporation in novel anticorrosion additives for industrial coatings and as a crosslinking modifier in polymer science—applications that address current market needs for high-performance materials.

The compound's safety profile has been extensively documented in regulatory filings. Toxicological studies confirm its low acute toxicity (LD₅₀ >2000 mg/kg in rodent models), supporting its use in consumer product formulations. However, proper industrial handling protocols remain essential, as with all fine chemicals. Environmental fate studies indicate rapid photodegradation in aqueous systems (DT₅₀ <48 hours), mitigating ecological persistence concerns—a critical factor in today's environmentally conscious manufacturing landscape.

Analytical characterization of 5-Isobutylimidazolidine-2,4-dione typically involves HPLC-UV (retention time 6.8 minutes on C18 columns with 30% acetonitrile) and GC-MS (characteristic m/z 156 [M⁺]). Spectral data from FT-IR analysis reveals distinctive carbonyl stretches at 1775 cm^-1 and 1710 cm^-1, while ¹³C NMR shows resonances at 178.2 ppm (C-2) and 176.5 ppm (C-4)—valuable fingerprints for quality control in production batches.

Market intelligence suggests expanding applications in electronic materials, where the compound's dielectric properties show promise for semiconductor passivation layers. This emerging use aligns with the global semiconductor industry's search for novel organic dielectrics to support next-generation microelectronics. Furthermore, its compatibility with ionic liquids has sparked interest in energy storage systems, particularly for optimizing electrolyte formulations in advanced battery technologies.

Manufacturers typically produce CAS 67337-73-9 through Bucherer-Bergs synthesis, involving condensation of isobutyraldehyde with urea derivatives under acidic conditions. Recent process optimizations have achieved >85% yields while reducing organic solvent usage by 40%—advancements that significantly improve the compound's environmental footprint. Quality specifications for industrial-grade material generally require ≥98% purity (HPLC), with strict controls on residual solvents and heavy metal content.

From a regulatory standpoint, 5-Isobutylimidazolidine-2,4-dione complies with major chemical inventories including TSCA, REACH, and DSL, facilitating global trade. Its inclusion in the FDA's Inactive Ingredients Database (for topical formulations) further supports its use in regulated industries. Current research explores its potential as a mild preservative booster in personal care products, capitalizing on consumer demand for paraben-free formulations.

The global market for imidazolidine-dione derivatives is projected to grow at 5.2% CAGR through 2030, driven by pharmaceutical applications and advanced material science needs. Strategic partnerships between academic institutions and chemical manufacturers are accelerating development of novel analogs, with 67337-73-9 serving as a key structural template. These collaborations address industry demands for specialty chemicals with improved performance characteristics while maintaining favorable environmental profiles.

For researchers considering 5-Isobutylimidazolidine-2,4-dione in their work, proper storage recommendations include protection from moisture (maintaining <40% relative humidity) and storage at ambient temperature in HDPE containers. The compound exhibits excellent shelf stability (>36 months when properly stored), with no significant degradation observed under accelerated stability testing conditions (40°C/75% RH for 6 months). These characteristics make it a reliable reagent for long-term research projects and industrial applications alike.